Cas no 2287300-74-5 (tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287300-74-5
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 5859812
• PubChem ID: 165740685
• Update Time: 2025-10-17

tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• 2287300-74-5
• EN300-6749164

• Inchi： 1S/C16H23N5O2/c1-16(2,3)23-15(22)20-8-4-5-12(10-20)21-14-7-6-11(17)9-13(14)18-19-21/h6-7,9,12H,4-5,8,10,17H2,1-3H3
• InChI Key： CNXXWKZTNYEPKR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C2C=CC(=CC=2N=N1)N)=O

Computed Properties

• Exact Mass: 317.18517499g/mol
• Monoisotopic Mass: 317.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.3Ų

Additional information on tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287300-74-5): An Overview

tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287300-74-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBABPAC, is a derivative of piperidine and benzotriazole, and it has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of TBABPAC consists of a piperidine ring linked to a benzotriazole moiety through a tert-butyl carbamate group. The presence of the amino group on the benzotriazole ring adds to its reactivity and versatility in various chemical reactions. This compound is synthesized through a multi-step process involving the coupling of piperidine with benzotriazole derivatives and subsequent protection with tert-butyl carbamate.

Recent studies have highlighted the potential of TBABPAC in drug discovery and development. One notable application is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, researchers at the University of California, San Francisco, have reported the use of TBABPAC in the development of small molecules targeting G protein-coupled receptors (GPCRs), which are key targets for many diseases including cardiovascular disorders and neurological conditions.

In addition to its role in GPCR-targeted drug discovery, TBABPAC has shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TBABPAC exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases involved in cell cycle regulation and apoptosis. These findings suggest that TBABPAC could serve as a lead compound for the development of new anticancer agents.

The pharmacological properties of TBABPAC are also being explored for their potential in treating neurodegenerative diseases. Research conducted at Harvard Medical School has shown that compounds derived from TBABPAC can modulate the activity of certain enzymes involved in protein aggregation, which is a hallmark of diseases such as Alzheimer's and Parkinson's. These findings open up new avenues for developing therapeutic strategies to combat these debilitating conditions.

From a synthetic chemistry perspective, TBABPAC offers several advantages. Its stability under various reaction conditions makes it an ideal intermediate for complex molecule synthesis. The tert-butyl carbamate group can be easily removed under mild conditions, allowing for further functionalization and modification. This flexibility is crucial in medicinal chemistry, where fine-tuning the properties of lead compounds is essential for optimizing their therapeutic efficacy and safety profiles.

Moreover, TBABPAC has been used in combinatorial chemistry approaches to generate libraries of diverse compounds for high-throughput screening. This method has proven effective in identifying novel hits with desired biological activities, accelerating the drug discovery process. The ability to rapidly synthesize and screen large numbers of derivatives derived from TBABPAC has made it an attractive choice for pharmaceutical companies and academic research groups alike.

In conclusion, tert-butyl 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287300-74-5) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.